Oxacyclohexadec-12-en-2-one, (12E)-

• CAS: 111879-80-2
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• SMILES: C1CCCCC=CCCCOC(=O)CCCC1
• InChI: InChI=1S/C15H26O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h6,8H,1-5,7,9-14H2/b8-6+
• InChIKey: ZYXGECMFJMLZNA-SOFGYWHQSA-N

Oxacyclohexadec-12-en-2-one, (12E)- (CAS 111879-80-2), commonly known by its trade name Habanolide®, is a synthetic macrocyclic musk lactone characterized by a 15-membered ring structure with a critical (12E)-unsaturation. As a member of the macrocyclic musk class, it is distinct from polycyclic (e.g., Galaxolide) and nitro musks (e.g., Musk Ketone) in both molecular architecture and functional performance.

Oxacyclohexadec-12-en-2-one (12E)- (CAS 111879-80-2): A Procurable, Differentiated Macrocyclic Musk for Advanced Formulation

Oxacyclohexadec-12-en-2-one, (12E)- (CAS 111879-80-2), commonly known by its trade name Habanolide®, is a synthetic macrocyclic musk lactone characterized by a 15-membered ring structure with a critical (12E)-unsaturation [1]. As a member of the macrocyclic musk class, it is distinct from polycyclic (e.g., Galaxolide) and nitro musks (e.g., Musk Ketone) in both molecular architecture and functional performance . This compound is primarily utilized as a fragrance ingredient, valued for its substantive, elegant musk note with a distinctive 'hot iron' metallic nuance, and is produced via green synthesis methods [2].

• [1] RIFM (Research Institute for Fragrance Materials). (2022). RIFM fragrance ingredient safety assessment, oxacyclohexadecen-2-one, CAS registry number 34902-57-3. Food and Chemical Toxicology, 160, 112790. View Source
• [2] DSM-Firmenich. (n.d.). HABANOLIDE® Product Page. View Source

Why Generic Substitution of Oxacyclohexadec-12-en-2-one (12E)- is Not Advisable: Evidence for a Non-Interchangeable Ingredient

Substituting Oxacyclohexadec-12-en-2-one (12E)- with other macrocyclic or polycyclic musks is not a like-for-like exchange due to critical, quantifiable differences in olfactory potency, substantivity, and environmental fate. While in-class compounds share a general musk odor family, their performance metrics diverge significantly, leading to altered fragrance longevity, character, and regulatory compliance in the final product . A study examining the replacement of polycyclic musks (Galaxolide, Musk Ketone) with Habanolide in emulsions found that such substitutions demonstrably change the rheological properties of the product, highlighting that these materials are not functionally equivalent drop-ins and require full reformulation [1].

• [1] Carrasco, F., et al. (2019). The effect of replacing fragrance compounds on emulsion rheology. University of the Arts London Research Online. View Source

Quantitative Evidence Guide for Oxacyclohexadec-12-en-2-one (12E)-: Differentiated Performance Data for Procurement Decisions

Superior Biodegradability: A 97% Degradation Rate in OECD Tests vs. Persistent Polycyclic Musks

Oxacyclohexadec-12-en-2-one (12E)- demonstrates excellent and rapid biodegradability, achieving 97% degradation in standard OECD ready biodegradability tests [1]. In stark contrast, polycyclic musks like Galaxolide (HHCB) are documented as being persistent during wastewater treatment and are associated with environmental accumulation and toxicity [2]. This quantitative difference in environmental fate is a critical selection criterion for formulators seeking to meet increasingly stringent global regulations on persistent organic pollutants and for brands aiming to substantiate sustainability claims.

Evidence Dimension	Biodegradation Rate (OECD Ready Biodegradability Test)
Target Compound Data	97% degradation
Comparator Or Baseline	Galaxolide (HHCB) - Classified as persistent
Quantified Difference	Qualitative difference: Target is readily biodegradable; comparator is persistent
Conditions	Standard OECD ready biodegradability test protocol

Why This Matters

This difference directly impacts regulatory compliance and environmental sustainability profiles of finished products, making Habanolide a lower-risk choice for global market access.

• [1] Scentspiracy. (n.d.). Globalide® / Habanolide (34902-57-3) — Synthetic Ingredient for Perfumery. View Source
• [2] Ding, T., et al. (2020). Algal toxicity, accumulation and metabolic pathways of galaxolide. Journal of Hazardous Materials, 384, 121460. View Source

Balanced Odor Potency: Intermediate Odor Threshold Between Ultra-Potent Galaxolide and Weaker Macrocyclics

Oxacyclohexadec-12-en-2-one (12E)- possesses a defined odor threshold of approximately 0.0398 μg/L in air, which classifies it as a high-impact musk material [1]. This places its potency in a distinct category. It is less potent (i.e., has a higher threshold) than the ultra-powerful polycyclic musk Galaxolide, whose most potent stereoisomers have odor thresholds of ≤1 ng/L (0.001 μg/L) [2]. Conversely, it is more potent than other macrocyclic musks like Ethylene Brassylate, which has an odor threshold estimated in the low nanogram per liter range and requires a higher concentration for a discernible impact [3]. This intermediate potency offers a unique balance, providing significant strength and tenacity without the overwhelming, often flattening effect of the most powerful polycyclic musks.

Evidence Dimension	Odor Detection Threshold in Air
Target Compound Data	~0.0398 μg/L (39.8 ng/L)
Comparator Or Baseline	Galaxolide (HHCB): ≤0.001 μg/L (1 ng/L); Ethylene Brassylate: estimated in low ng/L range
Quantified Difference	Target is ~40x less potent than Galaxolide; more potent than Ethylene Brassylate
Conditions	Quantitative air dilution olfactometry

Why This Matters

This specific odor threshold value allows perfumers to achieve a powerful musk effect with greater control and transparency, avoiding the scent-dominating nature of the most potent polycyclic musks.

• [1] Scentspiracy. (n.d.). Globalide® / Habanolide (34902-57-3) — Synthetic Ingredient for Perfumery. View Source
• [2] Wikipedia. (n.d.). Galaxolide. View Source
• [3] Scentspiracy. (2024). Musk T (Ethylene Brassylate, 105-95-3) – Premium Synthetic Ingredient for Perfumery. View Source

Differentiated Substantivity Profile: 336 Hours on Blotter, Outperforming Common Alternatives

In standardized substantivity tests on a smelling strip at 100% concentration, Oxacyclohexadec-12-en-2-one (12E)- demonstrates a substantivity of 336 hours [1]. This performance is superior to the widely used macrocyclic musk Ethylene Brassylate, which exhibits a substantivity of 208 hours [2]. While it trails the exceptional longevity of macrocyclics like Exaltolide (>400 hours) , its 336-hour profile is a key differentiator from common, less persistent macrocyclic and polycyclic alternatives, ensuring a longer-lasting fragrance signature in the final product without the extreme, multi-week persistence that can sometimes be undesirable in certain applications.

Evidence Dimension	Substantivity on Blotter (at 100%)
Target Compound Data	336 hours
Comparator Or Baseline	Ethylene Brassylate: 208 hours; Exaltolide: >400 hours
Quantified Difference	+128 hours vs. Ethylene Brassylate; -64+ hours vs. Exaltolide
Conditions	Smelling strip, 100% concentration

Why This Matters

This 60% longer substantivity compared to Ethylene Brassylate translates directly to enhanced fragrance longevity and better cost-performance ratio for the same perceived duration.

• [1] Firmenich. (n.d.). HABANOLIDE® Product Data. View Source
• [2] The Good Scents Company. (n.d.). Ethylene Brassylate Information. View Source

Regulatory and Safety Profile: Cleared for All RIFM Endpoints with a High Volume of Use

A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM) has cleared Oxacyclohexadec-12-en-2-one (12E)- for all seven human health endpoints plus environmental safety, using a combination of target data, read-across, and Threshold of Toxicological Concern (TTC) [1]. The compound is classified as a Cramer Class I (low toxicity) material [1]. This robust safety profile is complemented by a high global volume of use (>1000 metric tons per year as of 2015), indicating widespread acceptance and a well-characterized safety dossier, which is not uniformly available for all in-class analogs, particularly older nitro or certain polycyclic musks that face increasing regulatory restrictions [1]. This clearance provides a de-risked procurement pathway for manufacturers.

Evidence Dimension	Comprehensive Safety Endpoint Clearance
Target Compound Data	Cleared for all 7 human health + environmental endpoints by RIFM
Comparator Or Baseline	Nitro musks (e.g., Musk Ketone) and some polycyclic musks face partial or full regulatory restrictions
Quantified Difference	Qualitative difference: Full clearance vs. restricted use
Conditions	RIFM safety assessment criteria

Why This Matters

A fully cleared safety dossier simplifies the regulatory approval process for new products and mitigates the risk of future market withdrawal, ensuring long-term supply chain stability.

• [1] RIFM (Research Institute for Fragrance Materials). (2022). RIFM fragrance ingredient safety assessment, oxacyclohexadecen-2-one, CAS registry number 34902-57-3. Food and Chemical Toxicology, 160, 112790. View Source

Distinct Olfactory Character: 'Hot Iron' Metallic Nuance Creates a Unique Musk Profile vs. Generic Powdery or Sweet Musks

While quantitative odor thresholds and substantivity provide a baseline for performance, the specific olfactory character of a musk is a critical driver of creative and commercial value. Oxacyclohexadec-12-en-2-one (12E)- is consistently described as having a distinctive 'hot iron' or metallic nuance layered over a clean, sweet, and powdery musk base [1]. This is a key differentiator from other macrocyclic musks. For instance, Globalide® (a mixture of related isomers) is described as creamier and waxier, while Habanolide is more radiant and metallic . Similarly, it contrasts with the purely clean, sweet musk of Galaxolide [2] and the soft, floral-musky profile of Ambrettolide [3]. This unique 'hot iron' facet provides a modern, transparent, and sophisticated signature that is not replicable by simple substitution with another macrocyclic or polycyclic musk.

Evidence Dimension	Olfactory Character Description
Target Compound Data	Musky, sweet, powdery, with a distinctive 'hot iron' metallic nuance
Comparator Or Baseline	Globalide: Creamy, waxy, powdery; Galaxolide: Clean, sweet, floral, woody; Ambrettolide: Soft, floral, sweet musky
Quantified Difference	Qualitative difference in odor profile
Conditions	Expert perfumer sensory evaluation

Why This Matters

The unique olfactory signature enables the creation of differentiated, modern fragrance profiles that cannot be achieved with generic or more common musk materials, providing a competitive edge in the market.

• [1] Firmenich. (n.d.). HABANOLIDE® Product Page. View Source
• [2] Wikipedia. (n.d.). Galaxolide. View Source
• [3] Givaudan. (2026). Ambrettolide Product Page. View Source

Recommended Application Scenarios for Oxacyclohexadec-12-en-2-one (12E)- Based on Quantified Differentiation

Formulation of Eco-Conscious and Sustainable Fragrances

The 97% OECD ready biodegradability of Oxacyclohexadec-12-en-2-one (12E)- makes it a critical component for brands targeting eco-conscious consumers or formulating products for markets with strict environmental regulations (e.g., EU Ecolabel, Nordic Swan). Its use directly addresses the known persistence issues of polycyclic musks like Galaxolide, allowing formulators to replace environmentally problematic materials without sacrificing musk intensity or longevity [1].

Creation of Long-Lasting, Modern 'White Musk' Accords in Fine Fragrance

The combination of 336-hour substantivity on a blotter [1] and a unique 'hot iron' metallic musk character [2] positions this compound as an ideal base note for modern 'white musk' accords. It provides the lasting power expected of a synthetic musk while contributing a radiant, transparent, and contemporary texture that is distinct from the heavier, more powdery profiles of Exaltolide or Ethylene Brassylate. This is essential for creating light, airy, and enduring perfumes.

High-Performance Functional Perfumery Requiring Tenacity in Rinse-Off Applications

For functional products like laundry detergents, fabric softeners, and shampoos, where fragrance must survive a wash-and-rinse cycle, the combination of high substantivity and a balanced odor threshold is critical. The compound's tenacity of 336 hours [1] ensures that a perceptible musk note remains on fabrics or hair after use, outperforming less substantive macrocyclics like Ethylene Brassylate (208 hours) [3]. Its readily biodegradable nature also aligns with the environmental profile expected of modern household and personal care products [4].

Precision Reformulation to Reduce Polycyclic Musk Content for Regulatory Compliance

As regulatory scrutiny on polycyclic musks (PCMs) like Tonalide and Galaxolide increases due to their environmental persistence [1], formulators can leverage Oxacyclohexadec-12-en-2-one (12E)- as a strategic replacement. The study on emulsion rheology confirms that direct substitution is not possible without full reformulation [2], but its well-characterized and differentiated performance metrics (odor threshold, substantivity, biodegradability) make it a predictable and reliable tool for crafting new, compliant versions of legacy fragrances that maintain a similar musk impact.

• [1] Scentspiracy. (n.d.). Globalide® / Habanolide (34902-57-3) — Synthetic Ingredient for Perfumery. View Source
• [2] Firmenich. (n.d.). HABANOLIDE® Product Page. View Source
• [3] The Good Scents Company. (n.d.). Ethylene Brassylate Information. View Source
• [4] Carrasco, F., et al. (2019). The effect of replacing fragrance compounds on emulsion rheology. University of the Arts London Research Online. View Source